Cas no 1043908-54-8 (1-Oxo-2-oxaspiro[4.5]decan-8-yl 4-methylbenzenesulfonate)

• Product Name: 1-Oxo-2-oxaspiro[4.5]decan-8-yl 4-methylbenzenesulfonate
• CAS No: 1043908-54-8
• MF: C₁₆H₂₀O₅S
• MW: 324.392004013062
• CID: 842522
• PubChem ID: 71464237
• Update Time: 2025-06-24

1-Oxo-2-oxaspiro[4.5]decan-8-yl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Oxo-2-oxaspiro[4.5]decan-8-yl 4-methylbenzenesulfonate
• (1-oxo-2-oxaspiro[4.5]decan-8-yl) 4-methylbenzenesulfonate
• 2-Oxaspiro[4.5]decan-1-one, 8-[[(4-methylphenyl)sulfonyl]oxy]-
• 1-Oxo-2-oxaspiro[4.5]decan-8-yl 4-methylbenzene-1-sulfonate
• 1043908-54-8
• toluene-4-sulfonic acid, 1-oxo-2-oxa-spiro[4.5]dec-8-yl ester
• SCHEMBL3924067
• 1-Oxo-2-oxaspiro[4.5]decan-8-yl4-methylbenzenesulfonate
• DB-301566
• DBKZUCQWNIAKEC-UHFFFAOYSA-N
• DTXSID20856006

• Inchi： 1S/C16H20O5S/c1-12-2-4-14(5-3-12)22(18,19)21-13-6-8-16(9-7-13)10-11-20-15(16)17/h2-5,13H,6-11H2,1H3
• InChI Key： DBKZUCQWNIAKEC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1CCC2(C(=O)OCC2)CC1

Computed Properties

• Exact Mass: 324.10314491g/mol
• Monoisotopic Mass: 324.10314491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 78Ų

Experimental Properties

• PSA: 78.05000
• LogP: 3.65700

1-Oxo-2-oxaspiro[4.5]decan-8-yl 4-methylbenzenesulfonate Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 1-Oxo-2-oxaspiro[4.5]decan-8-yl 4-methylbenzenesulfonate

Introduction to 1-Oxo-2-oxaspiro[4.5]decan-8-yl 4-methylbenzenesulfonate (CAS No. 1043908-54-8) and Its Emerging Applications in Chemical Biology

The compound 1-Oxo-2-oxaspiro[4.5]decan-8-yl 4-methylbenzenesulfonate, identified by its CAS number 1043908-54-8, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This spirocyclic sulfonate derivative has garnered attention due to its unique structural features, which include a spirocyclic oxetane ring system linked to a benzene sulfonate moiety. Such structural motifs are increasingly recognized for their ability to modulate biological pathways, making this compound a promising candidate for further investigation.

At the heart of the compound's appeal lies its spirocyclic core, a structural element that has been extensively studied for its ability to enhance molecular rigidity and binding affinity. The spiro[4.5]decan framework, in particular, is known for its conformational stability and potential to interact with biological targets in a highly specific manner. This stability is further augmented by the presence of the 1-oxo and 2-oxaspiro functional groups, which introduce electrophilic centers capable of participating in diverse chemical interactions. These features make the molecule an attractive scaffold for drug discovery efforts aimed at developing novel therapeutic agents.

The benzene sulfonate component of the molecule, specifically the 4-methylbenzenesulfonate group, adds another layer of complexity and functionality. Sulfonate groups are well-documented for their ability to enhance solubility and bioavailability, critical factors in pharmaceutical development. Additionally, sulfonates have been shown to exhibit inhibitory effects on various enzymes and receptors, making them valuable tools in medicinal chemistry. The presence of the methyl substituent at the para position of the benzene ring further fine-tunes the electronic properties of the sulfonate moiety, potentially influencing its binding interactions with biological targets.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to design and optimize compounds like 1-Oxo-2-oxaspiro[4.5]decan-8-yl 4-methylbenzenesulfonate with greater efficiency. Molecular docking studies have suggested that this compound may interact with proteins involved in metabolic pathways, inflammation, and cell signaling. These interactions could be leveraged to develop treatments for a range of diseases, including cancer, neurodegenerative disorders, and metabolic syndromes.

In vitro studies have begun to explore the pharmacological potential of this compound. Initial findings indicate that it exhibits moderate activity against certain enzymatic targets, suggesting its utility as a lead compound for further optimization. The spirocyclic core appears to stabilize binding interactions, while the sulfonate group enhances solubility and metabolic stability. These properties make it an intriguing candidate for development into a drug candidate.

The synthesis of 1-Oxo-2-oxaspiro[4.5]decan-8-yl 4-methylbenzenesulfonate presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Advances in catalytic processes and asymmetric synthesis have enabled researchers to construct the spirocyclic framework with high enantioselectivity, ensuring that future derivatives will exhibit predictable biological activity.

The growing interest in spirocyclic compounds stems from their ability to mimic natural product scaffolds while offering improved pharmacokinetic properties. The spirocyclic oxetane system found in 1-Oxo-2-oxaspiro[4.5]decan-8-yl 4-methylbenzenesulfonate is particularly noteworthy for its potential to interact with biological targets in ways that linear or cyclic analogs cannot. This unique interaction profile has led to increased exploration of spirocycles in drug discovery programs worldwide.

Future research directions may focus on exploring analogs of this compound that exhibit enhanced potency or selectivity. By modifying functional groups such as the sulfonate or introducing additional substituents into the spirocyclic core, researchers can fine-tune the biological activity of these molecules. Additionally, investigating the compound's mechanism of action will be crucial for understanding its therapeutic potential and identifying new therapeutic applications.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 1-Oxo-2-oxaspiro[4.5]decan-8-yl 4-methylbenzenesulfonate (CAS No. 1043908-54-8). These technologies allow researchers to predict biological activity with unprecedented accuracy, reducing the time and cost associated with traditional screening methods. As computational capabilities continue to improve, it is likely that more compounds like this will emerge as viable therapeutic agents.

In conclusion,1-Oxo-2-oxaspiro[4.5]decan-8-yl 4-methylbenzenesulfonate represents a compelling example of how structural innovation can lead to novel therapeutic opportunities in chemical biology and pharmaceutical research。 Its unique combination of structural features makes it an attractive candidate for further investigation，with potential applications spanning multiple disease areas。 As research progresses，this compound is poised to play an increasingly important role in drug discovery efforts worldwide。